Cas no 2097936-54-2 (5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride
• CAS No: 2097936-54-2
• MF: C₁₀H₁₄ClF₂N₃O
• MW: 265.68746805191
• CID: 5193681
• Update Time: 2025-10-29

5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C10H13F2N3O.ClH/c11-10(12)4-7(13-5-10)8-14-9(16-15-8)6-2-1-3-6;/h6-7,13H,1-5H2;1H
• InChI Key： KQAOFUGYGQISRT-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2=NOC(C3CCC3)=N2)C1)F.Cl

Additional information on 5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride

5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride: A Comprehensive Overview

The compound 5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride, identified by the CAS number 2097936-54-2, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of oxadiazoles, which are well-known for their versatile properties and wide-ranging uses in drug discovery, material science, and chemical synthesis. The structure of this compound is characterized by a cyclobutyl group attached to the 5-position of the oxadiazole ring and a 4,4-difluoropyrrolidin substituent at the 3-position. These structural features contribute to its unique chemical reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives as promising candidates for drug development. The presence of the cyclobutyl group in this compound introduces steric hindrance and enhances its stability, making it suitable for applications where robustness is required. Additionally, the 4,4-difluoropyrrolidin moiety imparts electronic diversity and improves solubility properties, which are critical for pharmacokinetic optimization in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of fluorinated intermediates has been shown to significantly influence the final product's properties. Recent studies have demonstrated that the incorporation of fluorine atoms into organic molecules can enhance their bioavailability and metabolic stability. This makes 5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride an attractive candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

The application of this compound extends beyond pharmacology into material science. Its unique electronic configuration makes it a potential candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers have recently reported that oxadiazole derivatives can serve as effective electron-deficient units in conjugated systems, enhancing charge transport properties. This opens up new avenues for its use in next-generation electronic devices.

In conclusion, the compound 5-Cyclobutyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride (CAS No: 2097936-54-2) represents a significant advancement in chemical synthesis with diverse applications across multiple disciplines. Its unique structural features and favorable physicochemical properties make it a valuable asset for both academic research and industrial development.